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methanesulfonate

Cat. No.: B1361071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxypropan-2-yl methanesulfonate (CAS No. 24590-51-0) is a sulfonate ester of

significant interest as a chemical intermediate in various synthetic pathways. Its utility in

research and development, particularly in the pharmaceutical and specialty chemical industries,

necessitates a thorough understanding of its physicochemical properties. This technical guide

provides a comprehensive overview of the known properties of 1-methoxypropan-2-yl
methanesulfonate, including detailed experimental protocols for its synthesis and

characterization, presented in a format tailored for scientific professionals.

Chemical Identity and Structure
IUPAC Name: 1-methoxypropan-2-yl methanesulfonate

CAS Number: 24590-51-0

Molecular Formula: C₅H₁₂O₄S[1]

Molecular Weight: 168.21 g/mol [1][2]

Chemical Structure:
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InChI: InChI=1S/C5H12O4S/c1-5(4-8-2)9-10(3,6)7/h5H,4H2,1-3H3

InChIKey: OFLUAKABUQZNOY-UHFFFAOYSA-N

SMILES: CC(COC)OS(=O)(=O)C

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-methoxypropan-2-yl
methanesulfonate.

Property Value Source

Molecular Weight 168.211 g/mol [1]

Density 1.158 g/cm³ [1]

Boiling Point 264.4 °C at 760 mmHg [1]

Melting Point Not available [1]

Flash Point 113.7 °C [1]

Vapor Pressure 0.0159 mmHg at 25 °C [1]

LogP (predicted) 1.07830 [1]

Solubility

No experimental data

available. Expected to be

soluble in a range of organic

solvents.

Exact Mass 168.04600 [1]

Polar Surface Area (PSA) 60.98 Å² [1]

Experimental Protocols
Synthesis of 1-Methoxypropan-2-yl Methanesulfonate
The synthesis of 1-methoxypropan-2-yl methanesulfonate is typically achieved through the

reaction of 1-methoxy-2-propanol with methanesulfonyl chloride in the presence of a non-
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nucleophilic base to neutralize the hydrochloric acid byproduct.

Materials:

1-Methoxy-2-propanol

Methanesulfonyl chloride

Triethylamine (or a similar amine base)

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a stirred solution of 1-methoxy-2-propanol (1.0 equivalent) in anhydrous dichloromethane

at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.1-1.2

equivalents).

Slowly add methanesulfonyl chloride (1.05-1.1 equivalents) dropwise to the reaction mixture,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS).

Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by vacuum distillation or column chromatography on silica gel to

obtain pure 1-methoxypropan-2-yl methanesulfonate.

Characterization and Property Determination
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized 1-methoxypropan-2-yl methanesulfonate and to determine its physicochemical

properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy is utilized to identify the characteristic functional

groups, particularly the sulfonate ester group (S=O and S-O stretching vibrations).

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the molecule.

Elemental Analysis: To confirm the elemental composition of the synthesized compound.

Melting Point Determination: A standard melting point apparatus can be used to determine

the melting point of the purified solid. As this value is not currently reported in the literature,

this would be a novel determination.

Solubility Determination: The solubility in various solvents (e.g., water, ethanol, acetone,

dichloromethane, hexanes) can be determined by adding known amounts of the solute to a

known volume of the solvent at a specific temperature until saturation is reached.

Visualizations
Synthesis Workflow of 1-Methoxypropan-2-yl
Methanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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